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Compound of Interest

Compound Name: Einecs 300-951-4

Cat. No.: B15189126 Get Quote

Application Notes and Protocols for Einecs 300-
951-4
Disclaimer: The following document provides a generalized standard operating procedure for

the preparation of solutions of Einecs 300-951-4. This substance is primarily documented for

industrial use as a fluorescent whitening agent and lacks published data regarding its use in

biological research or drug development. Information on solubility in common laboratory

solvents, solution stability, and biological activity is not readily available. Therefore, this protocol

is based on general laboratory best practices for handling solid compounds with limited

solubility and unknown toxicity. Researchers must perform their own validation, including

solubility testing and stability analysis, before use in any experimental system.

Introduction
Einecs 300-951-4, identified by CAS number 93965-04-9, is a complex organic salt belonging

to the stilbene-triazine class of compounds. Its full chemical name is 4,4'-bis[[6-anilino-4-[bis(2-

hydroxyethyl)amino]-1,3,5 triazin-2-yl] amino]stilbene-2,2'-disulfonic acid, ammonium salt.[1]

These types of chemicals are known as fluorescent whitening agents or optical brighteners,

which function by absorbing ultraviolet light and re-emitting it in the blue region of the visible

spectrum. This property makes materials appear whiter and brighter.

While its primary application is in the textile, paper, and detergent industries, its fluorescent

properties could theoretically be of interest to researchers. However, its utility in a biological
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context has not been established. A significant challenge is the anticipated poor aqueous

solubility of this compound class, which may necessitate the use of organic solvents or

specialized formulation techniques.[2]

Safety and Handling Precautions
A specific Safety Data Sheet (SDS) for Einecs 300-951-4 is not publicly available. Therefore,

this compound should be handled with care, assuming it may be hazardous.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab

coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

Engineering Controls: Handle the solid powder in a well-ventilated area. If there is a risk of

generating dust, use a chemical fume hood or a balance enclosure.

Handling: Avoid creating dust. Avoid contact with skin and eyes. Do not ingest or inhale.

Wash hands thoroughly after handling.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.

Quantitative Data Summary
The table below summarizes the known physical and chemical properties of Einecs 300-951-4.

Crucial data for experimental use, such as solubility in common laboratory solvents, is currently

unavailable in the public domain and must be determined empirically.
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Property Value Source

EINECS Number 300-951-4 [1]

CAS Number 93965-04-9 [1]

Molecular Formula

C44H61N15O12S2 (Note:

Formula may vary based on

salt form)

Molecular Weight ~1056.2 g/mol

IUPAC Name

diazanium;5-[[4-anilino-6-

[bis(2-

hydroxyethyl)amino]-1,3,5-

triazin-2-yl]amino]-2-[(E)-2-[4-

[[4-anilino-6-[bis(2-

hydroxyethyl)amino]-1,3,5-

triazin-2-yl]amino]-2-

sulfonatophenyl]ethenyl]benze

nesulfonate;2-(2-

hydroxyethylamino)ethanol

Physical State Solid (Assumed) N/A

Aqueous Solubility

Data not available. Expected

to be low based on related

compounds. A similar stilbene-

triazine derivative (CAS 24231-

46-7) has a reported water

solubility of 5 mg/L at 25°C.

[2]

Organic Solvent Solubility

Data not available. Must be

determined empirically.

Common starting solvents for

poorly soluble compounds

include DMSO, DMF, and

ethanol.

N/A

Solution Stability
Data not available. Must be

determined empirically.
N/A
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Storage (Solid)

Store in a tightly sealed

container in a cool, dry, and

dark place.

General SOP

Storage (Solution)

Store solutions protected from

light. For long-term storage,

consider aliquoting and

freezing at -20°C or -80°C,

pending stability test results.

General SOP

Experimental Protocols
The following protocols are generalized procedures. The user must adapt them based on their

own solubility and stability tests.

Objective: To identify a suitable solvent for preparing a stock solution.

Materials:

Einecs 300-951-4 solid

Microcentrifuge tubes or small glass vials

Solvents to be tested (e.g., Deionized Water, Ethanol, DMSO, DMF)

Vortex mixer

Sonicator bath

Procedure:

Weigh out a small, precise amount of Einecs 300-951-4 (e.g., 1 mg) into several separate

vials.

To the first vial, add a small volume of the first solvent to be tested (e.g., 100 µL of DMSO to

target a 10 mg/mL concentration).

Vortex the vial vigorously for 1-2 minutes.
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Visually inspect for undissolved particles.

If the solid is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

Re-inspect the solution. If the solid has dissolved, the solvent is suitable at that

concentration.

If the solid remains undissolved, add another volume of solvent (e.g., another 100 µL to

halve the concentration to 5 mg/mL) and repeat steps 3-6.

Repeat the process with different solvents to determine the best option for your desired stock

concentration.

Objective: To prepare a stock solution for subsequent dilution to working concentrations. This

protocol assumes a suitable organic solvent (e.g., DMSO) has been identified.

Materials:

Einecs 300-951-4 solid

Appropriate volumetric flask or vial

Chosen solvent (e.g., high-purity DMSO)

Analytical balance

Pipettes

Procedure:

Calculate the mass of Einecs 300-951-4 required to make a desired volume and

concentration (e.g., for 5 mL of a 10 mM solution, using MW = 1056.2 g/mol ). Mass =

1056.2 g/mol * 0.010 mol/L * 0.005 L = 0.0528 g = 52.8 mg

Carefully weigh the calculated mass of the solid and transfer it to the volumetric flask.

Add approximately half of the final desired volume of the solvent (e.g., 2.5 mL of DMSO).
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Cap the flask and mix thoroughly by vortexing or sonicating until the solid is completely

dissolved. Gentle warming may be attempted but be cautious of potential degradation.

Once dissolved, add the solvent to bring the total volume to the final mark (e.g., 5 mL).

Invert the flask several times to ensure the solution is homogeneous.

Transfer the solution to a light-protected storage vial. If for long-term use, aliquot into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.

Objective: To dilute the concentrated organic stock solution into an aqueous buffer or cell

culture medium for experiments.

Important Consideration: Adding a DMSO stock solution to an aqueous buffer can cause the

compound to precipitate if its solubility limit is exceeded. It is crucial to keep the final

concentration of the organic solvent low (typically <0.5% v/v) and to mix rapidly during dilution.

Materials:

Concentrated stock solution (from Protocol 2)

Aqueous buffer or medium (e.g., PBS, DMEM)

Sterile conical tubes or vials

Procedure:

Warm the concentrated stock solution and the aqueous buffer to room temperature or 37°C

as required by the experiment.

Add the required volume of aqueous buffer to a tube.

While vortexing or vigorously stirring the buffer, add the small required volume of the stock

solution dropwise. This rapid mixing helps to prevent localized high concentrations and

precipitation. Example: To make 10 mL of a 10 µM working solution from a 10 mM stock: V1

= (C2 * V2) / C1 = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL Add 10 µL of the 10 mM

stock to 9.99 mL of buffer.
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Visually inspect the final solution for any signs of precipitation. If the solution appears cloudy,

the solubility limit has been exceeded, and a lower concentration should be prepared.

Use the working solution immediately, as the stability in aqueous media is unknown.

Visualizations
The following diagram outlines the logical workflow for preparing and using solutions of Einecs
300-951-4, from initial assessment to final application.
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Phase 1: Preparation & Validation

Phase 2: Experimental Use

Receive Solid Compound
(Einecs 300-951-4)

Review Safety Info
(Assume Hazardous)

Perform Solubility Test
(Water, DMSO, EtOH, etc.)
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& Max Concentration

Data

Prepare Concentrated
Stock Solution
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(Freeze-Thaw, Light Exposure)

Calculate Dilution for
Working Concentration

Validated Stock

Prepare Aqueous
Working Solution

Check for Precipitation
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Experiment

Clear

Re-evaluate Concentration
or Solvent System

Cloudy

Click to download full resolution via product page

Caption: Workflow for preparing solutions of a compound with unknown properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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